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Compound Name: Isocetyl stearoyl stearate

Cat. No.: B1499349 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isocetyl stearoyl stearate is a complex ester that serves as a versatile emollient, texture

enhancer, and pigment dispersant in a variety of cosmetic and pharmaceutical formulations.[1]

[2][3] Its unique molecular structure, derived from the esterification of isocetyl alcohol with

stearic acid, results in a substance with a desirable sensory profile and functional properties.[2]

[3] This technical guide provides a comprehensive overview of the core physicochemical

properties of Isocetyl stearoyl stearate, offering valuable data for formulation development,

quality control, and scientific research.

Chemical Identity
INCI Name: Isocetyl Stearoyl Stearate[4]

CAS Number: 97338-28-8[1]

Chemical Formula: C₅₂H₁₀₂O₄[3]

Molecular Weight: 791.38 g/mol [5]

Synonyms: Isohexadecyl 12-[(1-oxooctadecyl)oxy]octadecanoate[6]
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Physicochemical Properties
The functional performance of Isocetyl stearoyl stearate in a formulation is dictated by its

physicochemical characteristics. While it is generally described as a light yellow, transparent

oily liquid or semi-solid with a mild, characteristic odor, precise quantitative data is essential for

reproducible and stable formulations.[2][4]

Quantitative Data Summary
The following table summarizes the available quantitative physicochemical data for Isocetyl
stearoyl stearate. It is important to note that specific values for properties such as melting

point, viscosity, density, and refractive index are not consistently available in publicly accessible

documents and may vary between manufacturers. For comparative purposes, data for the

related but distinct compound, Isocetyl Stearate, is included with a clear distinction.
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Property
Isocetyl Stearoyl
Stearate

Isocetyl Stearate
(for reference)

Test Method
Reference

Appearance
Light yellow liquid or

semi-solid

Clear, pale yellow oily

liquid
Visual Inspection

Odor Mild, characteristic Faint odor
Organoleptic

Evaluation

Acid Value (mg

KOH/g)
5.28 ≤ 3.0 Titration

Saponification Value

(mg KOH/g)
141.2 100 - 120 Titration

Hydroxyl Value (mg

KOH/g)
6.5 - Titration

Iodine Value (g

I₂/100g)
5.7 ≤ 8.0 Titration

Assay (GC, %) ≥98.0% - Gas Chromatography

Water Content (%) 0.18 ≤ 0.3 Karl Fischer Titration

Melting Point (°C) Data not available ~37 (estimate)
USP <741> Class II /

ASTM D127

Viscosity Low to medium Low Brookfield Viscometer

Density (g/cm³ at

25°C)
Data not available ~0.857

Pycnometer /

Hydrometer

Refractive Index (at

20°C)
Data not available ~1.455 Refractometer

Disclaimer: The data for Isocetyl Stearate is provided for informational purposes only and

should not be considered as specifications for Isocetyl Stearoyl Stearate.

Solubility Profile
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Isocetyl stearoyl stearate is insoluble in water but demonstrates good solubility in oils and

organic solvents.[2][7] It has excellent compatibility with a wide range of cosmetic ingredients,

including other esters, waxes, and silicones.[3]

Experimental Protocols
Detailed methodologies are crucial for the accurate and reproducible determination of the

physicochemical properties of cosmetic ingredients. The following sections outline the general

experimental protocols for key analyses.

Determination of Acid, Saponification, Hydroxyl, and
Iodine Values
These values are determined using standard titration methods as outlined in pharmacopeias

such as the United States Pharmacopeia (USP) or the European Pharmacopoeia (Ph. Eur.).
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Titration-Based Analyses Workflow

Sample Preparation
(Dissolution in appropriate solvent)

Addition of Titrant
(e.g., KOH for Acid/Saponification Value)

Endpoint Detection
(Colorimetric or Potentiometric)

Calculation of Value
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Gas Chromatography (GC) Assay Workflow

Sample Preparation
(Derivatization if necessary)

Injection into GC

Separation in Column

Detection (e.g., FID)

Data Analysis
(Peak integration and quantification)
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Karl Fischer Titration Workflow

Introduction of Sample into Titration Cell

Titration with Karl Fischer Reagent

Endpoint Detection
(Electrometric)

Calculation of Water Content

Rotational Viscometry Workflow

Sample Thermostatting

Spindle and Speed Selection

Measurement of Torque

Conversion to Viscosity (cP or mPa·s)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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